2,3-difluoro-N-methylbenzamide

• IUPAC Name: 2,3-difluoro-N-methylbenzamide
• InChI: InChI=1S/C8H7F2NO/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,1H3,(H,11,12)
• InChI Key: HIYDOOYADAKGDQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C1=C(C(=CC=C1)F)F
• Molecular Formula: C8H7F2NO
• Molecular Weight: 171.14 g/mol

Description

2,3-difluoro-N-methylbenzamide is a chemical compound with the molecular formula C₈H₇F₂NO . It is also known by its CAS number: 1250397-72-8 . The compound’s IUPAC name is 2,3-difluoro-N-methylbenzamide .

Molecular Structure Analysis

The molecular structure of 2,3-difluoro-N-methylbenzamide consists of a benzene ring with two fluorine atoms attached at positions 2 and 3. Additionally, there is a methyl group (CH₃) attached to the nitrogen atom. The compound’s InChI code is: 1S/C₈H₇F₂NO/c1-11-8(12)5-3-2-4-6(9)7(5)10/h2-4H,1H3,(H,11,12) .

Physical And Chemical Properties Analysis

• Safety Information : The compound bears the following hazard statements: H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation). It is classified as a GHS07 pictogram (warning) substance. Safety precautions include avoiding inhalation, skin contact, and eye exposure. The MSDS provides additional safety details.

Scientific Research Applications

Nucleophilic Addition to Pyridinium Salts

Research involving 2,3-difluoro-N-methylbenzamide has explored its reactivity in nucleophilic addition reactions. For instance, the addition of nucleophiles to 3-substituted pyridinium salts derived from N-methylbenzamide and various pyridines has been examined, achieving good to excellent regioselectivities for 2,3-disubstituted 1,2-dihydropyridines. This methodology has been applied to the enantioselective syntheses of potent nonpeptide Substance P antagonists, demonstrating the chemical's utility in synthesizing complex organic compounds (Lemire et al., 2004).

Amide-Directed C-H Fluorination

In another study, 2,3-difluoro-N-methylbenzamide was involved in amide-directed C-H fluorination reactions. An iron-catalyzed process was developed for the chemoselective fluorination of benzylic, allylic, and unactivated C-H bonds, showcasing broad substrate scope and functional group tolerance. This method does not require noble metal additives, highlighting its potential for more sustainable and cost-effective chemical synthesis (Groendyke et al., 2016).

Bacterial Cell Division Inhibition

A study on 2,6-difluorobenzamides, including derivatives like 2,3-difluoro-N-methylbenzamide, identified compounds that inhibit the essential bacterial cell division protein FtsZ. This research led to the discovery of potent antistaphylococcal compounds, underscoring the potential of such chemicals in developing new antibacterial agents (Chiodini et al., 2015).

Diffusion in Glass-Forming Compounds

Research on the diffusion properties in glass-forming compounds like N,N,-diethyl-3-methylbenzamide (DEET) can provide insights into the behavior of related compounds such as 2,3-difluoro-N-methylbenzamide. Such studies explore rotational and translational diffusion, contributing to a better understanding of the molecular dynamics in various states, which is crucial for applications in materials science (Sangoro et al., 2011).